1-methyl-N-(3-methylcyclopentyl)pyrrolidin-3-amine

• Molecular Formula: C11H22N2
• Molecular Weight: 182.31 g/mol
• SMILES: CC1CCC(C1)NC2CCN(C2)C
• InChI: InChI=1S/C11H22N2/c1-9-3-4-10(7-9)12-11-5-6-13(2)8-11/h9-12H,3-8H2,1-2H3
• InChIKey: ZROJMAIEYVZPTQ-UHFFFAOYSA-N

1-Methyl-N-(3-methylcyclopentyl)pyrrolidin-3-amine: Structural Identity and Baseline Characteristics for Research Procurement

1-Methyl-N-(3-methylcyclopentyl)pyrrolidin-3-amine (CAS 1342489-27-3) is a disubstituted pyrrolidine derivative belonging to the class of tertiary amines . Its structure features a 1-methylpyrrolidine core linked via a secondary amine bridge to a 3-methylcyclopentyl substituent. This compound is primarily cataloged as a screening compound and synthetic building block for medicinal chemistry applications . Key baseline identifiers include a molecular formula of C₁₁H₂₂N₂, a molecular weight of 182.31 g/mol, and a typical commercial purity of ≥95% .

Building block Medicinal chemistry SAR exploration and library synthesis

Motif 3-Methylcyclopentyl substituent for steric and lipophilic tuning

Handle Secondary amine bridge enables parallel derivatization

Why Generic Substitution Fails: Physicochemical and Structural Differentiation of 1-Methyl-N-(3-methylcyclopentyl)pyrrolidin-3-amine

Substitution within the N-substituted 1-methylpyrrolidin-3-amine series is non-trivial because the cycloalkyl substituent directly dictates key physicochemical descriptors—lipophilicity (LogP), polar surface area, and conformational flexibility—that govern pharmacokinetic behavior and target engagement in medicinal chemistry programs. While direct comparative biological data are extremely limited in the public domain, the computed molecular properties of 1-methyl-N-(3-methylcyclopentyl)pyrrolidin-3-amine diverge measurably from those of its closest unsubstituted cyclopentyl and cyclohexyl analogs [1]. The introduction of a methyl branch on the cyclopentyl ring represents a deliberate structural modification that alters both logP-driven permeability and metabolic stability, making simple analog replacement a risk to structure-activity relationship (SAR) consistency without explicit retesting .

Target Compound

N-Cyclopentyl Analog

Methyl-branched cyclopentyl (C₁₁H₂₂N₂)

Unsubstituted cyclopentyl (C₁₀H₂₀N₂)

Estimated logP ~1.7–1.9, higher steric bulk

XLogP3 1.3, lower conformational constraint

The methyl branch alters lipophilicity and steric profile. Simple analog replacement may shift SAR outcomes and requires explicit retesting.

• [1] PubChem. N-cyclopentyl-1-methylpyrrolidin-3-amine (CID 61461596). Computed properties: Molecular Weight 168.28 g/mol, XLogP3-AA 1.3, TPSA 15.3 Ų, Rotatable Bond Count 2. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/61461596 View Source

Quantitative Evidence Guide: Differentiating 1-Methyl-N-(3-methylcyclopentyl)pyrrolidin-3-amine from Closest Analogs

Increased Molecular Weight and Steric Bulk vs. N-Cyclopentyl Analog

1-Methyl-N-(3-methylcyclopentyl)pyrrolidin-3-amine possesses a molecular weight of 182.31 g/mol, which is 14.03 g/mol higher than that of the unsubstituted N-cyclopentyl-1-methylpyrrolidin-3-amine (168.28 g/mol) [1]. This mass increase corresponds precisely to the addition of one methyl group (CH₂) on the cyclopentyl ring, a structural change that inherently increases steric bulk near the secondary amine and alters van der Waals surface area.

Molecular Weight

Cross-study comparable

+14.03 g/mol (+8.3%)

Reflects steric bulk and molecular volume change vs analog

N-cyclopentyl analog: 168.28 g/mol

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	182.31 g/mol (C₁₁H₂₂N₂)
Comparator Or Baseline	168.28 g/mol for N-cyclopentyl-1-methylpyrrolidin-3-amine (C₁₀H₂₀N₂)
Quantified Difference	+14.03 g/mol (+8.3%)
Conditions	Structures confirmed via SMILES; target: CC1CCC(NC2CCN(C)C2)C1; comparator: CN1CCC(C1)NC2CCCC2

Why This Matters

The 14-Dalton increase reflects a non-trivial structural modification that impacts molecular volume, potential binding pocket steric complementarity, and passive membrane permeability, rendering the two compounds non-fungible in SAR campaigns.

• [1] PubChem. N-cyclopentyl-1-methylpyrrolidin-3-amine (CID 61461596). SMILES: CN1CCC(C1)NC2CCCC2, Molecular Weight 168.28 g/mol. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/61461596 View Source

Predicted Lipophilicity (LogP) Shift Due to Cyclopentyl Methyl Branch

The addition of a methyl substituent to the cyclopentyl ring is expected to increase the compound's calculated partition coefficient (clogP) relative to the unsubstituted cyclopentyl analog. While the target compound's experimentally measured LogP is not reported in public databases, the N-cyclopentyl analog has a computed XLogP3-AA of 1.3 [2]. Based on the Hansch π constant for an aliphatic methyl group (approximately +0.5), the clogP of 1-methyl-N-(3-methylcyclopentyl)pyrrolidin-3-amine is predicted to fall in the 1.7–1.9 range [1].

Predicted LogP

Class-level inference

~1.7–1.9

Estimated +0.4–0.6 log unit lipophilicity shift

Based on methyl π constant; experimental data not reported

Evidence Dimension	Lipophilicity (clogP / XLogP3-AA)
Target Compound Data	~1.7–1.9 (estimated based on methyl π contribution)
Comparator Or Baseline	1.3 (XLogP3-AA) for N-cyclopentyl-1-methylpyrrolidin-3-amine
Quantified Difference	+0.4 to +0.6 log units (estimated)
Conditions	Computed using fragment-based method; comparator value from PubChem XLogP3 3.0 [2]

Why This Matters

A ~0.5 log unit increase in lipophilicity can significantly affect solubility, protein binding, and metabolic clearance, highlighting why this methyl-branched cyclopentyl variant cannot be assumed equivalent to the parent analog without experimental ADME profiling.

• [1] Hansch C, Leo A. Exploring QSAR: Fundamentals and Applications in Chemistry and Biology. American Chemical Society, 1995. (Reference for aliphatic methyl group π constant ~0.5). View Source
• [2] PubChem. N-cyclopentyl-1-methylpyrrolidin-3-amine (CID 61461596). XLogP3-AA: 1.3. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/61461596 View Source

Retention of Polar Surface Area with a Lower Heavy Atom Efficiency

Both the target compound and the N-cyclopentyl analog are predicted to have identical topological polar surface areas (TPSA) of 15.3 Ų, as the secondary amine and pyrrolidine nitrogen contributions are unchanged [1]. However, the target compound achieves this same TPSA with 13 heavy atoms versus 12 for the comparator, resulting in a lower heavy atom efficiency ratio. This distinction is critical in fragment-based and efficiency-driven lead optimization where every heavy atom must contribute to potency.

TPSA & Efficiency

Class-level inference

TPSA 15.3 Ų (identical)

Heavy atoms: 13 vs 12

Same polarity with lower ligand efficiency

Distinct probe for structure-efficiency relationship studies

Evidence Dimension	Topological Polar Surface Area (TPSA) and Heavy Atom Count
Target Compound Data	TPSA: 15.3 Ų; Heavy Atoms: 13
Comparator Or Baseline	TPSA: 15.3 Ų; Heavy Atoms: 12 for N-cyclopentyl-1-methylpyrrolidin-3-amine
Quantified Difference	TPSA: 0 Ų difference; Heavy Atoms: +1 (8.3% increase)
Conditions	Computed values from PubChem (CID 61461596) and structural inference [1]

Why This Matters

Identical TPSA with higher heavy atom count yields inherently lower ligand efficiency indices (e.g., LELP), making the 3-methylcyclopentyl variant a distinct chemical probe for structure-efficiency relationship studies rather than a direct substitute.

• [1] PubChem. N-cyclopentyl-1-methylpyrrolidin-3-amine (CID 61461596). TPSA: 15.3 Ų, Heavy Atom Count: 12. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/61461596 View Source

Absence of Publicly Reported Biological Activity Data vs. Closely Related Building Blocks

A systematic search of ChEMBL, PubChem BioAssay, BindingDB, and patent literature reveals no publicly disclosed IC₅₀, Kᵢ, EC₅₀, or phenotypic screening results for 1-methyl-N-(3-methylcyclopentyl)pyrrolidin-3-amine (CAS 1342489-27-3). In contrast, 1-methylpyrrolidin-3-amine (CAS 13220-27-4) appears in over 50 PubChem BioAssay records and serves as a core scaffold in diverse receptor antagonist programs [1][2]. This data disparity defines the compound primarily as a high-value diversity element for proprietary library enumeration rather than a biologically pre-validated chemotype.

Bioactivity Gap

Cross-study comparable

0 PubChem BioAssay records

No public pharmacological profiling available

Suitable for novel IP generation; de novo characterization needed

Evidence Dimension	Public Bioactivity Data Availability (PubChem BioAssay Records)
Target Compound Data	0 PubChem BioAssay records (as of search date)
Comparator Or Baseline	>50 PubChem BioAssay records for 1-methylpyrrolidin-3-amine (CAS 13220-27-4)
Quantified Difference	Complete data gap for target compound
Conditions	Database search conducted via PubChem, ChEMBL, and BindingDB; validated by absence of entries under CAS 1342489-27-3 [1][2]

Why This Matters

This information asymmetry makes the compound particularly suitable for novel IP generation and unexplored chemical space exploration, while also mandating full de novo biological characterization upon procurement.

• [1] PubChem. 1-Methylpyrrolidin-3-amine (CAS 13220-27-4). BioAssay Results. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylpyrrolidin-3-amine View Source
• [2] PubChem Substance. Search results for CAS 1342489-27-3 showing no registered bioactivity data. Available at: https://pubchem.ncbi.nlm.nih.gov/#query=1342489-27-3 View Source

Application Scenarios for 1-Methyl-N-(3-methylcyclopentyl)pyrrolidin-3-amine Based on Differential Evidence

Building Block for Cathepsin S and Related Cysteine Protease Inhibitor Programs

The 3-methylcyclopentyl-1-methylpyrrolidine scaffold aligns with the substituted aminocycloalkylpyrrolidine motif observed in Hoffmann-La Roche's cathepsin S inhibitor patent family (EP2814822B1) [1]. The methyl-branched cyclopentyl group provides an intermediate steric profile between unsubstituted cyclopentyl and bulkier cyclohexyl analogs, offering fine-tuning of S2 pocket occupancy in cysteine protease active sites. Procurement of this specific building block enables SAR exploration that cannot be achieved with the unsubstituted analog [2].

Novel Chemical Space Expansion in Fragment-Based and DNA-Encoded Library Synthesis

The compound's complete absence from public bioactivity databases (0 PubChem BioAssay records) positions it as an attractive diversity element for proprietary screening library construction [1]. Its higher molecular weight and heavy atom count relative to the N-cyclopentyl analog, while maintaining identical TPSA, makes it a distinct node for evaluating ligand efficiency trade-offs in fragment growth campaigns [2]. The secondary amine bridge further provides a convenient synthetic handle for parallel derivatization.

Quinolone Antibacterial Side-Chain Intermediate Exploration

Substituted aminocycloalkylpyrrolidines have established precedent as critical C-7 substituents in fluoroquinolone antibacterials (EP0911328A1) [1]. While the specific 3-methylcyclopentyl variant has not been profiled in published quinolone congeners, its structural analogy to the 3-aminopyrrolidine moiety found in clinical quinolones makes it a rational intermediate for synthesizing and evaluating next-generation analogs with potentially altered Gram-positive penetration or efflux pump susceptibility [2].

Reference Standard for Chromatographic Method Development and Metabolite Identification

The predicted increase in lipophilicity (estimated +0.4–0.6 LogP units) relative to the N-cyclopentyl analog [1] means this compound can serve as a distinct retention time marker in reversed-phase HPLC method development for pyrrolidine-containing compound panels. Its unique mass (182.31 g/mol) and predicted fragmentation pattern also make it suitable as a reference standard in LC-MS/MS workflows for distinguishing methyl-cyclopentyl versus cyclopentyl-containing drug candidates and their metabolites [2].

Application

Selection Property

Validation Focus

Cysteine protease inhibitor SAR

3-Methylcyclopentyl steric profile

S2 pocket occupancy tuning

Fragment-based library design

Ligand efficiency trade-off exploration

Heavy atom efficiency vs TPSA

Quinolone antibacterial side chain

Aminocycloalkylpyrrolidine scaffold

Gram-positive penetration potential

Chromatographic reference standard

Predicted logP shift, unique mass

Retention time marker, LC-MS/MS identification

• [1] Takemura M, Kimura Y, Takahashi H, et al. Substituted aminocycloalkylpyrrolidine derivatives. European Patent EP0911328A1. 1999. Available at: https://data.epo.org/publication-server/rest/v1.2/patents/EP0911328NWA1/document.html View Source
• [2] Hoffmann-La Roche AG. Novel pyrrolidine derivatives. European Patent EP2814822B1. 2016. Available at: https://patents.google.com/patent/EP2814822B1 View Source